Cas no 14054-56-9 (2-Propenoic acid,3-[bis(2-chloroethyl)amino]-, methyl ester)
14054-56-9 structure
Product Name:2-Propenoic acid,3-[bis(2-chloroethyl)amino]-, methyl ester
CAS No:14054-56-9
MF:C8H13Cl2NO2
MW:226.100320577621
CID:206011
PubChem ID:250265
Update Time:2025-04-19
2-Propenoic acid,3-[bis(2-chloroethyl)amino]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,3-[bis(2-chloroethyl)amino]-, methyl ester
- DTXSID30290558
- methyl 3-[bis(2-chloroethyl)amino]prop-2-enoate
- NCIOpen2_003418
- 14054-56-9
-
- Inchi: 1S/C8H13Cl2NO2/c1-13-8(12)2-5-11(6-3-9)7-4-10/h2,5H,3-4,6-7H2,1H3
- InChI Key: UUJPHLPOKGRGEH-UHFFFAOYSA-N
- SMILES: ClCCN(C=CC(=O)OC)CCCl
Computed Properties
- Exact Mass: 225.0323340g/mol
- Monoisotopic Mass: 225.0323340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 29.5Ų
2-Propenoic acid,3-[bis(2-chloroethyl)amino]-, methyl ester Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Jason Wan Lab Chip, 2020,20, 4528-4538
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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